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Compound of Interest

Compound Name: Methyl 2-amino-3-nitrobenzoate

Cat. No.: B029004

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and
recommended storage conditions for Methyl 2-amino-3-nitrobenzoate (CAS No. 57113-91-4).
Understanding these parameters is critical for maintaining the compound's integrity, ensuring
experimental accuracy, and promoting safety in research and drug development.

Chemical Profile

Methyl 2-amino-3-nitrobenzoate is a key intermediate in the synthesis of various
pharmaceutical compounds, including the antihypertensive drug candesartan.[1][2][3][4] Its
molecular structure, featuring an amino group and a nitro group on the benzene ring,
influences its chemical reactivity and stability.

Table 1: Chemical and Physical Properties of Methyl 2-amino-3-nitrobenzoate
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Property Value Reference
CAS Number 57113-91-4 [5][6][7]
Molecular Formula C8HBN204 [517]
Molecular Weight 196.16 g/mol [61[7]
Appearance White to Yellow Powder/Solid [51[7]
Melting Point 97-98°C [7]
Boiling Point 340.1+£22.0 °C (Predicted) [7]
Density 1.386+0.06 g/cm3 (Predicted) [7]
Solubility Soluble in DMSO and Ethyl 7]

Acetate

Stability Profile

While specific, in-depth stability studies on Methyl 2-amino-3-nitrobenzoate are not
extensively available in the public domain, information from safety data sheets and related
literature provides guidance on its stability. The presence of the nitro and amino groups
suggests potential sensitivity to certain conditions.

General Stability

Methyl 2-amino-3-nitrobenzoate is generally considered stable under normal temperatures
and pressures. However, like many aromatic nitro compounds, it may be sensitive to light and
high temperatures over extended periods. It is crucial to avoid conditions that could lead to
degradation.

Incompatible Materials

To ensure the stability of Methyl 2-amino-3-nitrobenzoate, it is essential to store it away from
incompatible materials. While specific incompatibility data for this compound is limited, general
precautions should be taken to avoid contact with:

» Strong oxidizing agents
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e Strong reducing agents
e Strong acids and bases

Contact with these substances could potentially lead to vigorous reactions or degradation of
the compound.

Recommended Storage and Handling

Proper storage and handling are paramount to preserving the quality and stability of Methyl 2-
amino-3-nitrobenzoate.

Storage Conditions

The following storage conditions are recommended to ensure the long-term stability of the
compound:

Table 2: Recommended Storage Conditions for Methyl 2-amino-3-nitrobenzoate

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b029004?utm_src=pdf-body
https://www.benchchem.com/product/b029004?utm_src=pdf-body
https://www.benchchem.com/product/b029004?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Parameter Recommendation Rationale Reference

Store in a cool, dry
place. Some suppliers  To minimize the rate

Temperature recommend of potential 516171181
refrigeration (2-8°C) or  degradation reactions.

room temperature.

Store in a tightly
closed container. For

highly sensitive To protect from
applications, storage moisture and
Atmosphere _ _ [5]18]
under an inert atmospheric
atmosphere (e.g., contaminants.

argon or nitrogen) is

advisable.
] ] To prevent potential
Light Keep in a dark place. ) [7]
photodegradation.
To prevent
] Use a tightly sealed, contamination and
Container [5]

appropriate container. exposure to air and
moisture.

Handling Precautions

Safe handling practices are crucial when working with Methyl 2-amino-3-nitrobenzoate. The
following precautions should be observed:

o Ventilation: Handle in a well-ventilated area to avoid the formation and inhalation of dust and
aerosols.[5]

o Personal Protective Equipment (PPE): Wear suitable protective clothing, chemical-
impermeable gloves, and eye/face protection.[5]

o Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke when using this
product.[5]
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« Ignition Sources: Use non-sparking tools and prevent fire caused by electrostatic discharge.

[5]

Experimental Protocols: Stability Assessment

While specific stability testing protocols for Methyl 2-amino-3-nitrobenzoate are not readily
available, a general approach based on established pharmaceutical guidelines can be adopted.

Forced Degradation Study

A forced degradation study is essential to understand the intrinsic stability of the molecule and
to identify potential degradation products.

Objective: To evaluate the stability of Methyl 2-amino-3-nitrobenzoate under various stress
conditions.

Methodology:

o Sample Preparation: Prepare solutions of Methyl 2-amino-3-nitrobenzoate in a suitable
solvent (e.g., acetonitrile or methanol).

o Stress Conditions: Expose the solutions to the following conditions:

Acidic: 0.1 N HCI at room temperature and elevated temperature (e.g., 60°C).

[e]

o Basic: 0.1 N NaOH at room temperature and elevated temperature.
o Oxidative: 3% H202 at room temperature.

o Thermal: Store the solid compound and solutions at elevated temperatures (e.g., 60°C,
80°C).

o Photolytic: Expose the solid compound and solutions to UV and visible light (ICH Q1B
guidelines).

e Analysis: At specified time points, analyze the samples using a stability-indicating HPLC
method to quantify the remaining parent compound and detect any degradation products.
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» Characterization: If significant degradation is observed, isolate and characterize the
degradation products using techniques such as LC-MS and NMR.

Logical Framework for Ensuring Stability

The stability of Methyl 2-amino-3-nitrobenzoate is a function of both its inherent chemical
properties and the external conditions it is subjected to. The following diagram illustrates the
logical relationship between storage, handling, and the resulting stability of the compound.
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Figure 1: Logical workflow for maintaining the stability of Methyl 2-amino-3-nitrobenzoate.
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Conclusion

The stability of Methyl 2-amino-3-nitrobenzoate is crucial for its effective use in research and
pharmaceutical synthesis. By adhering to the recommended storage and handling guidelines
outlined in this document, researchers and scientists can ensure the integrity of the compound,
leading to more reliable and reproducible results. Further in-depth stability studies would be
beneficial to provide more quantitative data on its degradation profile under various stress
conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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